1-(4-butylphenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(4-butylphenyl)-4-(1-prop-2-ynylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C24H25N3O/c1-3-5-8-18-11-13-20(14-12-18)27-17-19(16-23(27)28)24-25-21-9-6-7-10-22(21)26(24)15-4-2/h2,6-7,9-14,19H,3,5,8,15-17H2,1H3
• InChI Key: SVEORZAJRSQBLH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC#C
• Molecular Formula: C24H25N3O
• Molecular Weight: 371.5 g/mol

Description

1-(4-butylphenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C24H25N3O and its molecular weight is 371.484. The purity is usually 95%.
BenchChem offers high-quality 1-(4-butylphenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-butylphenyl)-4-(1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Catalysis

A novel approach to functionalized benzimidazopyrimidinones involves a two-step procedure starting from readily available 1-(prop-2-yn-1-yl)-1H-benzo[d]imidazol-2-amines. This process includes a multicomponent palladium-catalyzed oxidative cyclocarbonylation–alkoxycarbonylation process, followed by base-promoted isomerization, yielding fair to good overall yields of the final products. Such synthetic routes offer new possibilities for creating complex molecules with potential biological and material applications (Mancuso et al., 2017).

Medicinal Chemistry

The synthesis of novel series of compounds from related chemical structures has been explored for their phosphodiesterase (PDE) inhibition and antimicrobial activities. These efforts highlight the versatility of the core benzimidazole structure in medicinal chemistry, as modifications can lead to compounds with significant biological activities (Bukhari et al., 2013).

Material Science and Luminescence

Compounds with the benzimidazole moiety have been synthesized and investigated for their potential application in organic light-emitting devices (OLEDs). The photophysical properties of these compounds in solution and polymer films suggest their utility in the development of electroluminescent layers, which are crucial for the advancement of display and lighting technologies (Dobrikov et al., 2011).